2-Eicosanol
Description
2-Eicosanol, also known as Arachidyl alcohol or 1-Icosanol, is a waxy substance used as an emollient in cosmetics . It is a straight-chain fatty alcohol with 20 carbon atoms . The molecular formula of this compound is C20H42O and its molecular weight is 298.5469 .
Synthesis Analysis
This compound is typically obtained via the hydrogenation of arachidic acid or arachidonic acid, both of which are present in peanut oil . A study reports on a putative eicosanoid biosynthesis pathway in Drosophila melanogaster, suggesting the existence of enzymes that share low global sequence identities with their human counterparts .
Molecular Structure Analysis
The IUPAC Standard InChI of this compound is InChI=1S/C20H42O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21/h21H,2-20H2,1H3 . The structure of this compound can be viewed as a 2D Mol file or as a computed 3D SD file .
Physical And Chemical Properties Analysis
This compound has a molecular weight of 298.55 g/mol . Its physical properties such as boiling point, melting point, and critical temperature can be calculated using the Joback method . The calculated boiling point is 748.74 K, the melting point is 360.98 K, and the critical temperature is 918.70 K .
Mechanism of Action
While the specific mechanism of action for 2-Eicosanol is not well-documented, eicosanoids, which are derived from 20-carbon polyunsaturated fatty acids like this compound, play a critical role in the regulation of inflammation in the blood and the vessel . They are involved in physiological responses including tissue homeostasis, pain, host defense, and inflammation .
properties
CAS RN |
4340-76-5 |
|---|---|
Molecular Formula |
C20H42O |
Molecular Weight |
298.5 g/mol |
IUPAC Name |
icosan-2-ol |
InChI |
InChI=1S/C20H42O/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(2)21/h20-21H,3-19H2,1-2H3 |
InChI Key |
RHEVFAMQJMWLFS-UHFFFAOYSA-N |
SMILES |
CCCCCCCCCCCCCCCCCCC(C)O |
Canonical SMILES |
CCCCCCCCCCCCCCCCCCC(C)O |
synonyms |
2-eicosanol |
Origin of Product |
United States |
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